Cas no 103252-92-2 (1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-)
![1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]- structure](https://www.kuujia.com/scimg/cas/103252-92-2x300.png)
103252-92-2 structure
Product Name:1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-
CAS No:103252-92-2
Molecular Formula:C22H25NO3S
Molecular Weight:383.503804922104
CID:1136629
1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]- Properties
Names and Identifiers
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- 1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-
- 1H-Indole-2-butanoic acid, 5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-
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- InChIKey: IPTGMBHZQAMTOM-UHFFFAOYSA-N
- Inchi: 1S/C22H25NO3S/c1-15-19-13-17(26-2)9-12-21(19)23(20(15)5-4-6-22(24)25)14-16-7-10-18(27-3)11-8-16/h7-13H,4-6,14H2,1-3H3,(H,24,25)
- SMILES: N1(CC2=CC=C(SC)C=C2)C2=C(C=C(OC)C=C2)C(C)=C1CCCC(O)=O
Computed Properties
- Exact Mass: 383.15565
Experimental Properties
- PSA: 51.46
- Boiling Point: 608.4±55.0 °C(Predicted)
- pka: 4.80±0.10(Predicted)
- Density: 1.18±0.1 g/cm3(Predicted)
1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]- Related Literature
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1. Front cover
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Christian Müller,Guillaume Despras,Thisbe K. Lindhorst Chem. Soc. Rev., 2016,45, 3275-3302
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Quazi Arif Islam,Mir Wasim Raja,Sandip Bysakh,Rajendra Nath Basu RSC Adv., 2016,6, 882-890
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Ryuji Kawano,Toshihisa Osaki,Koki Kamiya Lab Chip, 2013,13, 1476-1481
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6. Front cover
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Andrea Serfőző,Gábor András Csík,Attila Kormányos,Ádám Balog,Csaba Janáky,Balázs Endrődi Nanoscale, 2023,15, 16734-16740
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Shaogang Liu,Wenzhen Zhang,Xuecai Tan,Fang Zhao,Wanting Huang,Hanchun Du,Bernard A. Goodman,Fuhou Lei,Kaisheng Diao RSC Adv., 2018,8, 9006-9016
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9. Membrane invagination induced by Shiga toxin B-subunit: from molecular structure to tube formation†A. G. Hansen,H. Khandelia,J. C. Shillcock,P. B. S. Kumar,J. H. Ipsen Soft Matter, 2016,12, 5164-5171
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Raphael Slade,Robert Gross,Ausilio Bauen Energy Environ. Sci., 2011,4, 2645-2657
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